3-Bromo-5-(4-cyanophenyl)phenol, 95%

• IUPAC Name: 4-(3-bromo-5-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H8BrNO/c14-12-5-11(6-13(16)7-12)10-3-1-9(8-15)2-4-10/h1-7,16H
• InChI Key: VNXULTLCPMAVSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H8BrNO
• DSSTOX Substance ID: DTXSID80686361
• Molecular Weight: 274.11 g/mol
• CAS RN: 1262003-38-2

Description

3-Bromo-5-(4-cyanophenyl)phenol, 95% (or 3-BPCP) is an aromatic compound belonging to the phenol family. It is a white crystalline solid with a melting point of 120-124°C and a boiling point of 270-272°C. 3-BPCP can be synthesized from the reaction between 4-cyanophenol and bromine in an aqueous medium. It is a useful reagent for the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and thiophenes. 3-BPCP is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds.

Scientific Research Applications

3-BPCP has a variety of scientific applications. It is used in the synthesis of heterocyclic compounds, including quinolines, pyridines, and thiophenes. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, 3-BPCP is used in the synthesis of polymers and polymeric materials. It is also used in the synthesis of polyurethanes, polyamides, and polyesters.

Mechanism of Action

3-BPCP is an aromatic compound that undergoes a nucleophilic substitution reaction. The reaction is initiated by the addition of a nucleophile, such as bromide ion, to the aromatic ring. The bromide ion displaces the hydrogen atom on the aromatic ring, forming a bromonium ion. This bromonium ion is then attacked by the nucleophile, resulting in the formation of a new aromatic ring containing the bromine atom.
Biochemical and Physiological Effects
3-BPCP has not been studied extensively for its biochemical and physiological effects. However, it is known to be an irritant to the skin and eyes and can cause respiratory irritation when inhaled. Additionally, 3-BPCP can be toxic to aquatic organisms and may cause long-term adverse effects in the environment.

Advantages and Limitations for Lab Experiments

3-BPCP is a useful reagent for the synthesis of various heterocyclic compounds. It is a relatively inexpensive and readily available reagent, making it a convenient choice for laboratory experiments. However, it is important to note that 3-BPCP is an irritant and may cause adverse effects if not handled properly. Additionally, 3-BPCP is toxic to aquatic organisms and may have long-term adverse effects in the environment.

Future Directions

The future of 3-BPCP research is promising. Further research is needed to better understand the biochemical and physiological effects of 3-BPCP. Additionally, research is needed to develop safer and more efficient methods for the synthesis of 3-BPCP and its derivatives. Additionally, research is needed to explore the potential applications of 3-BPCP in the development of pharmaceuticals and other organic compounds. Finally, research is needed to investigate the potential environmental impacts of 3-BPCP and its derivatives.

Synthesis Methods

The synthesis of 3-BPCP is achieved by the reaction of 4-cyanophenol and bromine in an aqueous medium. The reaction is carried out in a two-phase system with aqueous sodium hydroxide, sodium bromide, and 4-cyanophenol. The reaction is carried out at room temperature and the resulting product is 3-BPCP.